Cas no 42039-81-6 (5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione)
42039-81-6 structure
Product Name:5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
CAS No:42039-81-6
MF:C6H8N2O2S
MW:172.204919815063
CID:927704
PubChem ID:1540619
Update Time:2025-04-19
5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione
- 5-Ethyldihydro-2-thioxo-4,6(1H,5H)-pyrimidinedione
- 5-ethyl-2-sulfanylidene-1,3-diazinane-4,6-dione
- 42039-81-6
- 5-Ethyl-2-thiobarbituric acid
- ethyl-2 thiobarbiturate
- UNII-3778W2S49S
- 4,6(1H,5H)-Pyrimidinedione, 5-ethyldihydro-2-thioxo-
- DTXSID0068363
- NS00031091
- EINECS 255-636-3
- SCHEMBL11168067
- 5-ETHYLDIHYDRO-2-THIOXO-4,6(1H,5H)-PYRIMIDINEDIONE (ACI)
- 3778W2S49S
- BARBITURIC ACID, 5-ETHYL-2-THIO-
- BILGEDJBYOAIMI-UHFFFAOYSA-N
-
- Inchi: 1S/C6H8N2O2S/c1-2-3-4(9)7-6(11)8-5(3)10/h3H,2H2,1H3,(H2,7,8,9,10,11)
- InChI Key: BILGEDJBYOAIMI-UHFFFAOYSA-N
- SMILES: S=C1NC(C(C(N1)=O)CC)=O
Computed Properties
- Exact Mass: 172.030648
- Monoisotopic Mass: 172.030648
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 90.3
Experimental Properties
- Density: 1.37
- Refractive Index: 1.593
5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
42039-81-6 (5-ethyldihydro-2-thioxopyrimidine-4,6(1H,5H)-dione) Related Products
- 76-75-5(4,6(1H,5H)-Pyrimidinedione,5-ethyldihydro-5-(1-methylbutyl)-2-thioxo-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent